3,5,7-trichloro-4-fluoro-6-iodo-2H-indazole

• IUPAC Name: 3,5,7-trichloro-4-fluoro-6-iodo-2H-indazole
• InChI: InChI=1S/C7HCl3FIN2/c8-2-4(11)1-6(3(9)5(2)12)13-14-7(1)10/h(H,13,14)
• InChI Key: HBIZRYDQUTXBRD-UHFFFAOYSA-N
• Canonical SMILES: C12=C(NN=C1C(=C(C(=C2F)Cl)I)Cl)Cl
• Molecular Formula: C7HCl3FIN2
• DSSTOX Substance ID: DTXSID90694553
• Molecular Weight: 365.4 g/mol
• CAS No.: 1000341-59-2

Description

3,5,7-trichloro-4-fluoro-6-iodo-2H-indazole is a useful research compound. Its molecular formula is C7HCl3FIN2 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Novel Triazole Derivatives and Their Applications

Triazole Derivatives in Drug Development : Triazole compounds, including indazole derivatives, have been extensively studied for their broad range of biological activities. These activities include anti-inflammatory, antimicrobial, antimycobacterial, antitumoral, and antiviral properties. The structural flexibility of triazoles allows for the development of new therapeutic agents targeting various diseases, including neglected diseases and those caused by resistant bacteria and viruses (Ferreira et al., 2013).

Indazole Scaffolds in Medicine : Indazole derivatives have shown promising anticancer and anti-inflammatory activities. These compounds are explored for their therapeutic applications in disorders beyond cancer, including protein kinase-related disorders and neurodegeneration. Their mechanisms of action offer pathways for developing new molecules with significant therapeutic properties (Denya et al., 2018).

Synthetic Approaches and Chemical Properties

Synthesis of 1,2,3-Triazoles : The chemical synthesis of 1,2,3-triazole derivatives, including eco-friendly methods, has been a significant focus of research. These methods aim at developing compounds with high yield, selectivity, and environmental sustainability. Such synthetic approaches are crucial for the large-scale production of triazole-based drugs and other compounds with industrial applications (de Souza et al., 2019).

Applications in Corrosion Inhibition and Material Science

Corrosion Inhibition : 1,2,3-Triazole derivatives, particularly 1,4-disubstituted triazoles, have been identified as effective corrosion inhibitors for various metals and alloys. Their ability to form stable complexes with metal surfaces makes them valuable in protecting industrial materials against corrosion, showcasing the versatility of triazole compounds beyond pharmaceutical applications (Hrimla et al., 2021).

Mechanism of Action

Target of Action

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

The interaction of indazole compounds with their targets often results in changes that contribute to their medicinal properties .

Biochemical Pathways

Indazole compounds are known to interact with various biochemical pathways, contributing to their wide range of medicinal applications .

Result of Action

The wide range of medicinal applications of indazole compounds suggests that they have significant molecular and cellular effects .